2-((3-(1H-benzo[d]imidazol-2-yl)pyridin-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[3-(1H-benzimidazol-2-yl)pyridin-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15N5OS2/c1-11-9-26-18(20-11)23-15(24)10-25-17-12(5-4-8-19-17)16-21-13-6-2-3-7-14(13)22-16/h2-9H,10H2,1H3,(H,21,22)(H,20,23,24)
• InChI Key: XAQYOHKTIRBDBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=C(C=CC=N2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C18H15N5OS2
• Molecular Weight: 381.5 g/mol

Description

2-((3-(1H-benzo[d]imidazol-2-yl)pyridin-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H15N5OS2 and its molecular weight is 381.47. The purity is usually 95%.
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Scientific Research Applications

1. Inhibitor of Acyl-Coenzyme A: Cholesterol O-Acyltransferase-1

A derivative of the compound, identified as K-604, has been developed as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1). It shows a significant selectivity for human ACAT-1 over ACAT-2 and has marked enhancement in aqueous solubility and oral absorption. This makes it a potential candidate for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

2. Insecticidal Properties

The compound has been used as a precursor for synthesizing various heterocycles with insecticidal properties against the cotton leafworm, Spodoptera littoralis. This indicates its potential application in agricultural pest control (Fadda et al., 2017).

3. Antimicrobial Activity

Derivatives of the compound have shown good antimicrobial activity, with specific compounds exhibiting high activity towards various strains. Computational calculations support the experimental findings, providing a basis for further development of antimicrobial agents (Fahim & Ismael, 2019).

Mechanism of Action

Target of Action

The primary target of this compound is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin plays a crucial role in maintaining cell structure, cell division, and intracellular transport .

Mode of Action

The compound interacts with tubulin and inhibits its polymerization, effectively preventing the formation of microtubules . This disruption of microtubule dynamics can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells .

Biochemical Pathways

The inhibition of tubulin polymerization affects several biochemical pathways. Most notably, it disrupts the mitotic spindle formation , which is crucial for cell division . This leads to cell cycle arrest at the G2/M phase and triggers apoptosis, the programmed cell death .

Result of Action

The compound’s action results in significant cytotoxicity against various human cancer cell lines, including prostate (DU-145), lung (A549), cervical (HeLa), and breast (MCF-7) cells . It induces apoptosis, as confirmed by Hoechst staining, measurement of mitochondrial membrane potential, ROS generation, and annexin V-FITC assays .